![molecular formula C6H6BrN3O B2419000 5-Bromo-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile CAS No. 2219379-56-1](/img/structure/B2419000.png)
5-Bromo-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile
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Description
5-Bromo-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C6H6BrN3O and its molecular weight is 216.038. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Derivatives
5-Bromo-1-(2-hydroxyethyl)-1H-pyrazole-4-carbonitrile is used in the synthesis of various derivatives, which have demonstrated notable activities in scientific research. For instance, it has been involved in the synthesis of N-substituted 1-(2-aminoethyl)-3,5-diphenyl-1H-pyrazoles and their 4-bromo derivatives. Some of these compounds have shown remarkable analgesic activity in mice, as well as moderate hypotensive, bradycardiac, anti-inflammatory activities in rats, infiltration anesthesia in mice, and a weak platelet antiaggregating activity in vitro (Bondavalli et al., 1988).
Novel Compound Synthesis
The chemical is also instrumental in the novel synthesis of 2-aryl-6-(arylamino)-1H-imidazo[1,2-b]pyrazole-7-carbonitrile derivatives. This process involves the cyclocondensation of 5-amino-1-(2-oxo-2-arylethyl)-3-(arylamino)-1H-pyrazole-4-carbonitriles, which are prepared by reacting 5-amino-3-arylamino-1H-pyrazole-4-carbonitriles and α-bromoacetophenone derivatives (Khalafy et al., 2014).
Precursor for Versatile Compounds
Furthermore, this compound acts as a precursor in the synthesis of a wide range of derivatives. For example, 5-bromo[5,5-dibromo]-1,1,1-trihalo-4-methoxy-3-penten[hexen]-2-ones have been explored as precursors to synthesize various 1H-pyrazoles, demonstrating its versatility in the synthesis of diverse chemical structures (Martins et al., 2013).
Key Intermediates for Industrial Applications
The compound is significant in synthesizing key intermediates, such as 5-amino-1-aryl-1H-pyrazole-4-carbonitrile, which are used in various academic and industrial applications, especially in crop protection (Plem et al., 2015).
Antimicrobial Activity
Additionally, novel Schiff bases synthesized using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile and 1,3-Disubstituted pyrazole-4-carboxaldehydes derivatives, including those derived from this compound, have demonstrated significant antimicrobial activity (Puthran et al., 2019).
Facilitating Eco-Friendly Synthesis
In another example, the compound is used in a novel, eco-friendly, one-pot, multicomponent protocol for synthesizing 5-amino-1H-pyrazole-4-carbonitrile derivatives, showcasing its role in facilitating greener chemical processes (Poonam & Singh, 2019).
Properties
IUPAC Name |
5-bromo-1-(2-hydroxyethyl)pyrazole-4-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrN3O/c7-6-5(3-8)4-9-10(6)1-2-11/h4,11H,1-2H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HWZVPSWUHBNUAV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NN(C(=C1C#N)Br)CCO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.04 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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